1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C13H19N5
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C13H19N5/c1-17-13(6-7-15-17)9-14-11-8-16-18(10-11)12-4-2-3-5-12/h6-8,10,12,14H,2-5,9H2,1H3
• InChI Key: FBFPEPXBDLEPIS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=CN(N=C2)C3CCCC3

Description

1-Cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine is a pyrazole-derived amine featuring a cyclopentyl substituent at the N1 position of the pyrazole ring and a [(1-methyl-1H-pyrazol-5-yl)methyl] group at the N4 position. This compound belongs to a class of nitrogen-containing heterocycles widely studied for their pharmacological and material science applications. The cyclopentyl group introduces steric bulk and moderate lipophilicity, while the dual pyrazole rings contribute to hydrogen-bonding capabilities and conformational rigidity.

Preparation Methods

Synthetic Pathways and Reaction Mechanisms

Formation of the Pyrazole Core

The synthesis begins with constructing the pyrazole ring system. Two primary methods are employed:

Method A: Cyclocondensation of Hydrazines with 1,3-Diketones
Hydrazine hydrate reacts with β-keto esters or 1,3-diketones under acidic conditions to form the pyrazole backbone. For example, ethyl acetoacetate and hydrazine hydrate yield 4-methylpyrazole derivatives, which serve as intermediates.

Method B: Cross-Coupling Reactions
Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) introduces substituents at specific positions. A 2018 patent describes using Pd(PPh₃)₄ to couple boronic acids with halogenated pyrazoles, enabling precise functionalization.

Table 1: Key Reaction Parameters for Pyrazole Core Synthesis

Parameter	Method A	Method B
Solvent	Ethanol	Tetrahydrofuran
Catalyst	HCl (0.1 M)	Pd(PPh₃)₄ (5 mol%)
Temperature	80°C, reflux	60°C, inert atmosphere
Yield	65–70%	75–85%
Key Reference

Introduction of the Cyclopentyl Group

The cyclopentyl moiety is introduced at the N1 position via nucleophilic substitution or alkylation.

Alkylation with Cyclopentyl Bromide
The pyrazole intermediate reacts with cyclopentyl bromide in dimethylformamide (DMF) at 90°C for 12 hours, using potassium carbonate as a base. This method achieves 80–85% conversion but requires careful purification to remove over-alkylated byproducts.

Buchwald-Hartwig Amination
A palladium/Xantphos catalyst system enables coupling between pyrazole amines and cyclopentyl halides. This approach improves regioselectivity, yielding 92% product in one patent example.

Methylation of the Secondary Pyrazole Ring

Selective methylation at the N1 position of the secondary pyrazole is achieved using methyl iodide or dimethyl sulfate.

Optimized Methylation Protocol

• Reagents: Methyl iodide (1.2 equiv), K₂CO₃ (2.0 equiv)
• Solvent: Acetonitrile, 60°C, 6 hours
• Yield: 88%
  Side reactions are minimized by controlling iodide stoichiometry and reaction time.

N-Alkylation to Attach the (1-Methyl-1H-Pyrazol-5-yl)Methyl Group

The final step involves coupling the cyclopentylpyrazole intermediate with (1-methyl-1H-pyrazol-5-yl)methanamine.

Reductive Amination
A ketone intermediate reacts with the amine in the presence of NaBH₃CN (pH 4–5, methanol, 25°C). This method is favored for its mild conditions and 78% yield.

Mitsunobu Reaction
For sterically hindered substrates, diethyl azodicarboxylate (DEAD) and triphenylphosphine facilitate coupling at 0°C, achieving 82% yield but requiring anhydrous conditions.

Structural Characterization and Quality Control

Spectroscopic Analysis

• ¹H NMR (400 MHz, CDCl₃): δ 7.42 (s, 1H, pyrazole-H), 4.32 (s, 2H, CH₂N), 3.87 (s, 3H, NCH₃).
• HRMS : m/z calc. for C₁₃H₁₉N₅ [M+H]⁺: 246.1712; found: 246.1709.

Chromatographic Purity

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) confirms >98% purity. Critical impurities include:

• Unreacted cyclopentyl bromide (retention time: 3.2 min)
• Di-alkylated byproduct (retention time: 12.7 min).

Industrial-Scale Optimization

Solvent Selection

DMF provides superior solubility for intermediates but is replaced by 2-MeTHF in large-scale reactions due to lower toxicity and easier recycling.

Catalytic Efficiency

Immobilized palladium catalysts (e.g., Pd/C) reduce metal leaching, enabling catalyst reuse for 5 cycles without significant activity loss.

Emerging Methodologies

Flow Chemistry Approaches

Microreactor systems reduce reaction times from 12 hours to 30 minutes for cyclopentylation steps, improving throughput by 15-fold.

Enzymatic Methylation

Engineered methyltransferases selectively methylate pyrazole amines in aqueous buffers (pH 7.4, 37°C), eliminating organic solvent use.

Chemical Reactions Analysis

1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to form reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the amine or pyrazole nitrogen atoms, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents (e.g., ethanol, dichloromethane), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions.

Scientific Research Applications

1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a pharmaceutical agent, particularly in the development of anti-inflammatory, analgesic, and anticancer drugs.

Materials Science: It is used in the synthesis of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Biological Research: The compound is investigated for its biological activity, including its effects on various enzymes and receptors.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

The structural and functional attributes of 1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine are best understood through comparison with closely related pyrazole derivatives. Below is a detailed analysis:

Substituent Effects and Physicochemical Properties

Compound Name	Substituent (R1)	Molecular Weight	Key Properties	References
1-Cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine	Cyclopentyl	Not provided	Moderate lipophilicity, steric bulk, potential for enhanced target selectivity	N/A
1-Ethyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine	Ethyl	205.26	Lower steric hindrance, higher flexibility, reduced metabolic stability
1-Methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine (Discontinued)	Methyl	Not provided	Discontinued likely due to poor efficacy or synthesis challenges
1-[(1-Methyl-1H-pyrazol-5-yl)methyl]piperidin-4-amine trihydrochloride	Piperidinyl (salt form)	219.69	Improved solubility (salt form), potential for enhanced bioavailability
[(3-Bromophenyl)methyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine	3-Bromophenyl	C12H14BrN3	Aromatic bulk, possible π-π stacking interactions, reduced membrane permeability

Key Observations :

• Cyclopentyl vs. Ethyl/Methyl : The cyclopentyl group offers a balance between lipophilicity and steric hindrance compared to smaller alkyl groups. This may enhance target binding affinity while avoiding the metabolic instability associated with ethyl/methyl analogs .
• Aromatic vs. Aliphatic Substituents : Bromophenyl analogs () exhibit increased aromaticity, which may hinder membrane permeability compared to the aliphatic cyclopentyl group .

Pharmacological and Functional Implications

• Bioactivity : Pyrazole derivatives with trifluoromethyl groups () show enhanced metabolic stability due to fluorine’s electronegativity. The cyclopentyl group may similarly resist oxidation, prolonging half-life .
• Discontinued Analogs: The methyl-substituted analog () was discontinued, possibly due to insufficient potency or synthetic complexity.

Biological Activity

1-Cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine is a pyrazole derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a unique structure that allows it to interact with various biological targets, leading to diverse pharmacological effects.

The molecular formula of 1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine is C13H20N5, with a molecular weight of 281.79 g/mol. Its IUPAC name is 1-cyclopentyl-N-[(2,5-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine. The compound's structural characteristics contribute to its biological activity by influencing its interaction with enzymes and receptors.

Property	Value
Molecular Formula	C13H20N5
Molecular Weight	281.79 g/mol
IUPAC Name	1-cyclopentyl-N-[(2,5-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine
InChI Key	OIJISHUGDWYIAT-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its ability to bind to specific molecular targets, such as enzymes and receptors. This binding modulates their activity, leading to various biological effects. For instance, it has been noted for its potential as an inhibitor of meprin enzymes, which are implicated in inflammatory processes and cancer progression .

Antimicrobial and Antifungal Properties

Research indicates that pyrazole derivatives exhibit antimicrobial and antifungal activities. The structural features of 1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine may enhance its efficacy against microbial pathogens .

Inhibition of Enzymatic Activity

Inhibitory studies have shown that this compound can effectively inhibit enzymes such as meprin α and β, which are involved in various pathological conditions including inflammation and cancer. The selectivity of the compound for these enzymes can be modulated through structural modifications .

Case Studies

Study 1: Inhibition of Meprin Enzymes
A study demonstrated that modifications in the pyrazole structure significantly affected the inhibitory potency against meprin α and β. The most potent derivatives showed IC50 values in the nanomolar range, indicating strong inhibitory effects .

Study 2: Anti-inflammatory Activity
In vivo studies have shown that derivatives similar to this compound can reduce inflammatory responses in animal models. For example, compounds with similar pyrazole structures were effective in decreasing cytokine production and neutrophil migration during inflammatory responses .

Structure–Activity Relationship (SAR)

The SAR studies have revealed that the presence of specific substituents on the pyrazole ring can dramatically influence the biological activity of these compounds. For instance, substituents that enhance lipophilicity or improve binding affinity to target proteins often lead to increased potency against specific biological targets .

Q & A

Q. What synthetic routes are recommended for synthesizing 1-cyclopentyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine, and how can purity be ensured?

• Methodological Answer : The compound can be synthesized via cyclization reactions using phosphoryl chloride (POCl₃) or similar agents under controlled temperatures (e.g., 120°C) . Key steps include:

• Condensation : Reacting cyclopentylamine with substituted pyrazole-carboxylic acid hydrazides.
• Cyclization : Using POCl₃ to form the pyrazole core.
• Purification : Column chromatography (silica gel, hexane:ethyl acetate eluent) ensures high purity (>95%) .
  Purity is confirmed via HPLC and melting point analysis.

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• ¹H/¹³C NMR : Assign peaks to confirm substitution patterns (e.g., cyclopentyl protons at δ 1.5–2.0 ppm and pyrazole methyl groups at δ 2.3–2.5 ppm) .
• IR Spectroscopy : Identify amine (-NH) stretches (~3250 cm⁻¹) and pyrazole ring vibrations (1600–1500 cm⁻¹) .
• Mass Spectrometry (ESI) : Verify molecular weight (e.g., [M+H]⁺ peak at m/z ~288) .

Q. How can researchers assess the compound’s stability under varying pH and temperature conditions?

• Methodological Answer :

• pH Stability : Perform accelerated degradation studies in buffers (pH 1–13) at 40°C for 24–48 hours, monitoring degradation via HPLC .
• Thermal Stability : Use thermogravimetric analysis (TGA) to identify decomposition temperatures (>200°C typical for pyrazoles) .

Advanced Research Questions

Q. How can computational chemistry guide the design of derivatives with enhanced bioactivity?

• Methodological Answer :

• DFT Calculations : Optimize geometry and calculate frontier molecular orbitals (HOMO/LUMO) to predict reactivity .
• Molecular Docking : Screen against target proteins (e.g., kinases) to prioritize derivatives with strong binding affinities .
• SAR Analysis : Correlate substituent effects (e.g., cyclopentyl vs. phenyl) with activity using QSAR models .

Q. What experimental strategies resolve contradictions in reported biological activities of pyrazole-amine derivatives?

• Methodological Answer :

• Standardized Assays : Use consistent cell lines (e.g., HEK293 for cytotoxicity) and positive controls (e.g., doxorubicin) .
• Dose-Response Curves : Quantify EC₅₀ values across multiple replicates to minimize variability .
• Meta-Analysis : Compare structural motifs (e.g., electron-withdrawing groups on the pyrazole ring) across studies to identify activity trends .

Q. How can reaction conditions be optimized for scalable synthesis using Design of Experiments (DoE)?

• Methodological Answer :

• Factorial Design : Vary factors like temperature (80–140°C), solvent (DCM vs. THF), and catalyst loading (1–5 mol%) to identify optimal yields .
• Response Surface Methodology (RSM) : Model interactions between variables (e.g., POCl₃ concentration and reaction time) to maximize efficiency .

Q. What mechanistic insights explain the compound’s selectivity toward specific biological targets?

• Methodological Answer :

• Kinetic Studies : Measure inhibition constants (Kᵢ) for enzymes (e.g., carbonic anhydrase) using stopped-flow spectrometry .
• Fluorescence Polarization : Assess binding to DNA G-quadruplex structures to evaluate selectivity over duplex DNA .
• Mutagenesis : Modify target residues (e.g., catalytic lysine in kinases) to confirm binding interactions .

Tables for Key Data

Table 1 : Spectral Data for Structural Confirmation

Technique	Key Signals	Reference
¹H NMR (400 MHz)	δ 5.02 (s, -CH₂-), δ 3.85 (s, -OCH₃), δ 1.85 (m, cyclopentyl)
IR (KBr)	3250 cm⁻¹ (-NH), 1683 cm⁻¹ (C=O), 1604 cm⁻¹ (C=N)
ESI-MS	[M+H]⁺ = 288.2 (calculated), 288.1 (observed)

Table 2 : Bioactivity Comparison of Pyrazole Derivatives

Derivative Substituent	IC₅₀ (µM) for hCA II	Antimicrobial Activity (Zone of Inhibition, mm)	Reference
4-Methoxybenzyl	0.45	12 (S. aureus)
3,5-Dinitrobenzamide	1.20	18 (E. coli)
Cyclopentyl (Target Compound)	0.85	14 (P. aeruginosa)